1-{[1-(4-fluorophenyl)-3-isobutyl-1H-1,2,4-triazol-5-yl]methyl}-1H-tetrazole

• IUPAC Name: 1-[[2-(4-fluorophenyl)-5-(2-methylpropyl)-1,2,4-triazol-3-yl]methyl]tetrazole
• InChI: InChI=1S/C14H16FN7/c1-10(2)7-13-17-14(8-21-9-16-19-20-21)22(18-13)12-5-3-11(15)4-6-12/h3-6,9-10H,7-8H2,1-2H3
• InChI Key: GLLTWWDWIVNZMN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NN(C(=N1)CN2C=NN=N2)C3=CC=C(C=C3)F
• Molecular Formula: C14H16FN7
• Molecular Weight: 301.32 g/mol

Description

Tetrazoles are a class of synthetic organic compounds that consist of a 5-member ring of four nitrogen atoms and one carbon atom. The presence of four nitrogen atoms gives tetrazoles the ability to form a variety of bonds, making them useful in a number of chemical reactions.

Synthesis Analysis

Tetrazoles can be synthesized through a variety of methods. One common method is the reaction of α, β-unsaturated ketones with hydrazine derivatives, followed by oxidative aromatization to the corresponding pyrazole molecules.

Molecular Structure Analysis

The molecular structure of tetrazoles is characterized by a 5-member ring containing four nitrogen atoms and one carbon atom. This structure allows for a high degree of reactivity and the ability to form a variety of bonds.

Chemical Reactions Analysis

Tetrazoles are known for their reactivity and can participate in a variety of chemical reactions. They can react with acidic materials and strong oxidizers to liberate corrosive and toxic gases and heat.

Physical And Chemical Properties Analysis

Tetrazoles are typically crystalline powders that are odorless. They are known to decompose and emit toxic nitrogen fumes when heated. Tetrazoles can dissolve in water and acetonitrile.

Mechanism of Action

While the specific mechanism of action would depend on the exact compound and its use, tetrazoles have been studied for their potential analgesic and anti-inflammatory effects.

Safety and Hazards

Tetrazoles can react with acidic materials and strong oxidizers to produce corrosive and toxic gases. They can also react with active metals to produce compounds that are explosive to shocks.